Cas no 18005-40-8 (O-Ethyl Methylphosphonothioate)

• Product Name: O-Ethyl Methylphosphonothioate
• CAS No: 18005-40-8
• MF: C₃H₉O₂PS
• MW: 140.141120672226
• CID: 207195
• PubChem ID: 556615
• Update Time: 2025-10-16

O-Ethyl Methylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,P-methyl-, O-ethyl ester
• ethoxy-hydroxy-methyl-sulfanylidene-λ⁵-phosphane
• O-Ethyl Methylphosphonothioate
• (+-)-O-Ethyl-methylphosphono-thioic acid
• 445037_ALDRICH
• AC1LBEN8
• EMPSH
• EMPTA
• methyl-phosphonothioic acid O-ethyl ester
• methyl-thiophosphonic acid O-ethyl ester
• Methylthiophosphonic acid, o-ethyl ester
• Methyl-thiophosphonsaeure-O-aethylester
• Methyl-thiophosphonsaeure-O-ethylester
• O-Ethyl methylphosphonothioic acid
• O-ethylmethylthiophosphonic acid
• UNII-5TUN36LARA
• ETHYLMETHYLPHOSPHONOTHIOICACID
• ORTHO-ETHYLMETHYLPHOSPHONOTHIOICACID
• Methylthiophosphonic acid ethyl ester
• Methylphosphonothioic acid O-ethyl ester
• O-ethyl O-hydrogen Methylphosphonothioate
• Methylmercaptophosphinic acid ethyl ester
• Methylthiophosphonic acid O-ethyl ester
• PHOSPHONOTHIOIC ACID, P-METHYL-, O-ETHYL ESTER
• LXA802UF5G
• ethoxy-hydroxy-methyl-sulanylidene-lambda5-phosphane
• (S)-O-ethyl methylphosphonothioate
• O-Ethyl methylphosphonothioate, (S)-
• 5TUN36LARA
• EMPTA [MI]
• Q27283229
• O-ethylmethylphosphonothioate
• O-ETHYL METHYLPHOSPHONOTHIOATE, 90%
• 38315-72-9
• UNII-LXA802UF5G
• 18005-40-8
• X7A0Q688ZP
• NS00126780
• Q27262853
• DTXSID50864811
• Phosphonothioic acid, methyl-, O-ethyl ester, (S)-
• SCHEMBL259157
• 38315-77-4
• (R)-O-ethyl methylphosphonothioate
• CHEBI:191133
• O-Ethyl methylphosphonothioate, (R)-
• XXNRHOAJIUSMOQ-UHFFFAOYSA-N
• (+/-)-O-ETHYL METHYLPHOSPHONOTHIOATE
• O-ETHYL METHYLTHIOPHOSPHONATE
• Phosphonothioic acid, methyl-, O-ethyl ester
• Phosphonothioic acid, methyl-, O-ethyl ester, (R)-
• Q908797
• O-Ethyl hydrogen methylphosphonothioate #
• O-ethyl S-hydrogen methylphosphonothioate
• UNII-X7A0Q688ZP
• 36585-70-3
• FT-0693804
• (RS)-O-ETHYL METHYLPHOSPHONOTHIOATE
• 1-(methyl-sulfanylphosphoryl)oxyethane
• ethoxy-hydroxy-methyl-sulfanylidene-lambda5-phosphane

• Inchi： 1S/C3H9O2PS/c1-3-5-6(2,4)7/h3H2,1-2H3,(H,4,7)
• InChI Key： XXNRHOAJIUSMOQ-UHFFFAOYSA-N
• SMILES： S=P(C)(O)OCC

Computed Properties

• Exact Mass: 140.00617
• Monoisotopic Mass: 140.006087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 1

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.18 g/mL at 25 °C(lit.)
• Melting Point: NA
• Boiling Point: 73 °C1 mm Hg(lit.)
• Flash Point: 225 °F
• Refractive Index: n20/D 1.487(lit.)
• PSA: 26.3
• LogP: 1.60510
• Merck: 13,3596
• Solubility: Not determined
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

O-Ethyl Methylphosphonothioate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：23/24/25-34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)